Cas no 72562-51-7 (1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-)
72562-51-7 structure
Product Name:1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
CAS No:72562-51-7
MF:C14H24O8
MW:320.335565567017
CID:577776
PubChem ID:326432
Update Time:2025-04-19
1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
- 12,14-dimethyl-1,4,7,10,13,16-hexaoxacyclooctadecane-2,6-dione
- NSC-297853
- 72562-51-7
- DTXSID60315844
- NSC297853
-
- Inchi: 1S/C14H24O8/c1-11-7-17-3-5-20-13(15)9-19-10-14(16)21-6-4-18-8-12(2)22-11/h11-12H,3-10H2,1-2H3
- InChI Key: LIFIXMXXDNEKKL-UHFFFAOYSA-N
- SMILES: O1C(C)COCCOC(COCC(=O)OCCOCC1C)=O
Computed Properties
- Exact Mass: 320.14712
- Monoisotopic Mass: 320.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- Density: 1.072
- Boiling Point: 517.6°C at 760 mmHg
- Flash Point: 229.8°C
- Refractive Index: 1.414
- PSA: 89.52
1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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